Cas no 5128-67-6 (2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-nitrophenyl)acetamide)

• Product Name: 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-nitrophenyl)acetamide
• CAS No: 5128-67-6
• MF: C₁₇H₁₆N₆O₃S
• MW: 384.412341117859
• CID: 1570880
• PubChem ID: 1156921
• Update Time: 2025-04-21

2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[4-ethyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-nitrophenyl)acetamide
• 2-[(4-ethyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-nitrophenyl)acetamide
• 5128-67-6
• DTXSID80360775
• AKOS000591638

• Inchi： 1S/C17H16N6O3S/c1-2-22-16(12-6-8-18-9-7-12)20-21-17(22)27-11-15(24)19-13-4-3-5-14(10-13)23(25)26/h3-10H,2,11H2,1H3,(H,19,24)
• InChI Key： UIGZHACJQFVULZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=C(C=1)[N+](=O)[O-])=O)C1=NN=C(C2C=CN=CC=2)N1CC

Computed Properties

• Exact Mass: 384.10068
• Monoisotopic Mass: 384.100459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 1.9

Experimental Properties

• Density: 1.44
• Refractive Index: 1.704
• PSA: 115.84